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Compound of Interest

Compound Name: N-Demethylivabradine

CAS No.: 215935-23-2

Cat. No.: B104516

Get Quote

Ivabradine is a cornerstone therapy for reducing the risk of hospitalization in patients with

stable, symptomatic chronic heart failure.[1][2] It functions by selectively inhibiting the If current

in the sinoatrial node, thereby reducing heart rate without impacting myocardial contractility or

ventricular repolarization.[3][4] However, the pharmacological narrative of ivabradine is

incomplete without a thorough understanding of its principal and sole active metabolite, N-
Demethylivabradine, also known as S-18982.[5][6]

In drug development, the principle of metabolite safety testing is paramount. When a

metabolite is pharmacologically active and present at significant concentrations in circulation,

its properties must be characterized as rigorously as the parent compound. N-
Demethylivabradine is formed extensively via CYP3A4-mediated metabolism in the liver and

intestines and circulates at approximately 40% of the concentration of ivabradine.[1][4]

Crucially, it is reported to be equipotent to its parent drug.[2][3] This makes its independent

characterization not just a regulatory requirement, but a scientific necessity to fully comprehend

the drug's overall efficacy, safety profile, and potential for drug-drug interactions (DDIs).

This guide provides a comprehensive technical overview of the essential in vitro and in vivo

studies required to fully characterize N-Demethylivabradine. We will move from foundational
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biochemical and safety assays to complex pharmacokinetic assessments in preclinical models,

explaining the causality behind each experimental choice.

Part 1: In Vitro Characterization of N-
Demethylivabradine
The objective of in vitro characterization is to understand the metabolite's fundamental

properties in a controlled environment. This includes confirming its formation, quantifying its

pharmacological activity, and assessing its potential for off-target liabilities.

Section 1.1: Metabolic Pathway Elucidation and Enzyme
Kinetics
Causality: Before studying a metabolite, one must first confirm its origin. The primary goal here

is to demonstrate that N-Demethylivabradine is indeed a product of ivabradine metabolism

and to identify the specific cytochrome P450 (CYP) isozymes responsible. This knowledge is

fundamental for predicting how other drugs (CYP inhibitors or inducers) might alter the plasma

concentrations of both the parent drug and its active metabolite, thereby affecting clinical

outcomes.[4][5]

The following diagram outlines the standard workflow for an in vitro metabolism study using

human liver microsomes (HLMs).
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Caption: Workflow for in vitro metabolism of ivabradine.
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This protocol serves to identify the primary CYP enzymes metabolizing ivabradine to N-
Demethylivabradine.

Reagent Preparation:

Prepare a stock solution of ivabradine in a suitable solvent (e.g., DMSO).

Thaw pooled Human Liver Microsomes (HLMs) on ice.

Prepare a 100 mM potassium phosphate buffer (pH 7.4).

Prepare a NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and G6P

dehydrogenase) or a stock solution of NADPH.

Prepare stock solutions of selective CYP inhibitors (e.g., Ketoconazole for CYP3A4).

Incubation Setup (96-well plate):

To each well, add the phosphate buffer.

Add HLM suspension to a final protein concentration of 0.5 mg/mL.

Add ivabradine to a final concentration near its Km (if known) or a standard concentration

(e.g., 1 µM).

For inhibition assays: Pre-incubate the HLM mixture with a selective CYP inhibitor for 10-

15 minutes at 37°C before adding the substrate.

Reaction Initiation and Termination:

Initiate the metabolic reaction by adding the NADPH solution.

Incubate the plate at 37°C with gentle shaking.

At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 2-

3 volumes of ice-cold acetonitrile containing an internal standard (e.g., diazepam).[7]

Sample Processing and Analysis:
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Centrifuge the plate at 4,000 x g for 15 minutes to pellet the precipitated protein.

Transfer the supernatant to a new plate for analysis.

Quantify the formation of N-Demethylivabradine using a validated LC-MS/MS method

(see Part 2.2).

Data Interpretation: The rate of metabolite formation is calculated from the linear portion of

the concentration-time curve. A significant reduction in the formation rate in the presence of a

specific inhibitor (e.g., >80% inhibition by ketoconazole) confirms the dominant role of that

enzyme (CYP3A4) in the N-demethylation of ivabradine.[4][8]

Section 1.2: Off-Target Safety Assessment: hERG
Channel Inhibition
Causality: The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel

crucial for cardiac repolarization.[9] Blockade of this channel is a primary cause of drug-

induced QT interval prolongation, which can lead to fatal arrhythmias like Torsades de Pointes.

Ivabradine itself is known to inhibit the hERG channel with an IC50 in the low micromolar

range.[10][11] Therefore, it is a critical safety requirement to determine if N-
Demethylivabradine, as an equipotent and prevalent metabolite, also possesses hERG-

blocking activity.
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Caption: The role of hERG in cardiac repolarization and potential drug-induced blockade.

This protocol uses a high-throughput automated system to efficiently determine the IC50 of N-
Demethylivabradine on the hERG channel.
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Cell Culture:

Use a stable cell line heterologously expressing the hERG channel (e.g., HEK293 or CHO

cells).

Culture cells to 70-90% confluency under standard conditions (37°C, 5% CO2).

Assay Preparation:

Prepare extracellular and intracellular solutions with appropriate ionic compositions for

isolating the hERG current.

Prepare serial dilutions of N-Demethylivabradine from a high-concentration stock. The

concentration range should bracket the expected therapeutic plasma concentrations. A

typical range is 0.01 µM to 30 µM.

Prepare a positive control (e.g., E-4031 or dofetilide) to validate assay sensitivity.[12]

Automated Patch-Clamp Procedure (e.g., QPatch):

Harvest and suspend the cells for introduction into the automated system.

The system will automatically establish whole-cell patch-clamp configurations.

Apply a specific voltage-clamp protocol to elicit the hERG current. A typical protocol

involves a depolarization step (e.g., to +20 mV) to activate and inactivate the channels,

followed by a repolarization step (e.g., to -50 mV) where the characteristic "tail current" is

measured.

Record baseline currents in the vehicle control solution.

Apply increasing concentrations of N-Demethylivabradine, allowing for steady-state

inhibition to be reached at each concentration (typically 3-5 minutes).

Data Analysis:

Measure the peak tail current amplitude at each concentration.
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Normalize the data to the baseline (vehicle) current.

Fit the concentration-response data to a four-parameter Hill equation to determine the

IC50 value and Hill slope (nH).[10]

A key outcome is the therapeutic index, comparing the potency at the desired target (If/HCN4)

versus the off-target (hERG). A larger ratio indicates a better safety profile.

Compound
On-Target Potency
(IC50, HCN4)

Off-Target Potency
(IC50, hERG)

Therapeutic Index
(hERG IC50 / HCN4
IC50)

Ivabradine ~2-3 µM ~2.07 µM[10][11] ~1

N-Demethylivabradine To be determined To be determined To be determined

Part 2: In Vivo Evaluation of N-Demethylivabradine
In vivo studies are essential to understand how N-Demethylivabradine behaves within a

complex biological system, providing critical data on its pharmacokinetic profile and exposure

relative to the parent drug.

Section 2.1: Pharmacokinetic (PK) Studies in Preclinical
Models
Causality: The therapeutic and toxic effects of a drug are driven by its concentration at the site

of action, which is directly related to its plasma concentration over time. A preclinical

pharmacokinetic study is performed to determine the key parameters of absorption, distribution,

metabolism, and excretion (ADME). For a metabolite, this involves administering the parent

drug and tracking the appearance and disappearance of both the parent and the metabolite in

circulation. This data is vital for human dose prediction and for contextualizing toxicology

findings.
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Caption: Workflow for a typical rodent pharmacokinetic study.

This protocol is based on published methodologies for assessing ivabradine and its metabolite.

[8]

Animal Husbandry:
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Use male Sprague-Dawley rats (e.g., 200-250g).

House animals under standard conditions with a 12-hour light/dark cycle and access to

food and water ad libitum.

Fast animals overnight before dosing.

Dosing and Sampling:

Administer ivabradine via oral gavage at a defined dose (e.g., 1.0 mg/kg).[8]

Collect blood samples (~100-150 µL) at predetermined time points (e.g., pre-dose, 0.25,

0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) into tubes containing an anticoagulant (e.g.,

K2EDTA).

Plasma Preparation:

Immediately following collection, centrifuge the blood samples at approximately 2,000 x g

for 10 minutes at 4°C.

Harvest the supernatant (plasma) and transfer it to clearly labeled cryovials.

Store plasma samples at -80°C until bioanalysis.

Data Analysis:

Use bioanalytical data (plasma concentration vs. time) to calculate key pharmacokinetic

parameters for both ivabradine and N-Demethylivabradine using non-compartmental

analysis software (e.g., Phoenix WinNonlin).

Key parameters include: Cmax (peak concentration), Tmax (time to peak concentration),

AUC(0-t) (area under the curve), and t1/2 (elimination half-life).

The following table summarizes representative pharmacokinetic parameters in humans after a

single oral dose, illustrating the relationship between the parent drug and its active metabolite.
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Parameter Ivabradine
N-
Demethylivabradin
e (S-18982)

Reference

Tmax (h) ~1.0 (fasting) ~1.0 [5][13]

Cmax (ng/mL) ~22.6 ~8.6
[7] (Derived from

graph)

AUC(0-48h) (ng·h/mL) ~122.7 ~152.6
[7] (Derived from

graph)

t1/2 (h) ~6 ~9.6-11 [3][7]

Metabolite/Parent

AUC Ratio
- ~1.24 Calculated from[7]

Section 2.2: Bioanalytical Method for Quantitation in
Biological Matrices
Causality: Accurate and reliable quantification of drug and metabolite concentrations in

biological fluids is the foundation of pharmacokinetics. A robust bioanalytical method must be

developed and validated to ensure it is sensitive enough to detect low concentrations, selective

enough to distinguish the analytes from endogenous matrix components, and precise across

the entire calibration range. Liquid chromatography coupled with tandem mass spectrometry

(LC-MS/MS) is the gold standard for this purpose due to its superior sensitivity and specificity.

[8][14]

This method is adapted from validated and published procedures.[7][14]

Sample Preparation (Liquid-Liquid Extraction):

To 100 µL of plasma sample (or standard/QC), add 25 µL of an internal standard (IS)

working solution (e.g., Diazepam).

Add 50 µL of 0.1 M NaOH to basify the sample.

Add 1 mL of an organic extraction solvent (e.g., ethyl acetate).
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Vortex for 5 minutes, then centrifuge at 12,000 x g for 10 minutes.

Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream

of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS

system.

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., Diamonsil C18, 150 mm x 4.6 mm, 5 µm).[14]

Mobile Phase: A mixture of methanol and 5 mM ammonium acetate buffer with 0.2%

formic acid (e.g., 80:20 v/v).[14]

Flow Rate: 0.8 mL/min.

Column Temperature: 35°C.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization, Positive (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (m/z):

Ivabradine: 469.2 → 177.2[8]

N-Demethylivabradine: 455.2 → 262.2[8]

Diazepam (IS): 285.1 → 193.1 (representative)

Optimize instrument parameters such as capillary voltage, cone voltage, and collision

energy for maximum signal intensity for each analyte.

Method Validation: The method must be validated according to regulatory guidelines for

linearity, accuracy, precision, selectivity, recovery, and stability. Linearity for plasma assays
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should typically cover ranges like 0.1-100 ng/mL for ivabradine and 0.08-25 ng/mL for N-
Demethylivabradine.[7][14]

Conclusion and Future Directions
The comprehensive study of N-Demethylivabradine (S-18982) is indispensable for a complete

understanding of ivabradine's clinical profile. The in vitro data confirms its origin from CYP3A4-

mediated metabolism and allows for a quantitative assessment of its on-target activity and off-

target safety liabilities, such as hERG inhibition.[5][10] The in vivo studies provide the critical

pharmacokinetic context, demonstrating its substantial systemic exposure relative to the parent

drug.[7]

Collectively, these studies confirm that N-Demethylivabradine is not an incidental byproduct

but a major, equipotent contributor to the overall pharmacological effect of ivabradine. This

knowledge directly informs clinical practice by highlighting the high potential for DDIs with

potent CYP3A4 inhibitors and inducers, which can significantly alter the exposure of both active

moieties.[4]

Future research should focus on detailed pharmacodynamic studies in animal models of heart

failure to directly compare the efficacy of N-Demethylivabradine to ivabradine. Furthermore,

investigating the potential for differential tissue distribution between the parent and metabolite

could yield deeper insights into the drug's mechanism of action and safety profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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